Cas no 109914-81-0 (b-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-a-L-idopyranuronosyl-, 4-(hydrogen sulfate), disodium salt (9CI))
109914-81-0 structure
Product Name:b-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-a-L-idopyranuronosyl-, 4-(hydrogen sulfate), disodium salt (9CI)
CAS No:109914-81-0
MF:C15H23NNa2O15S
MW:535.385366678238
CID:159386
PubChem ID:194838
Update Time:2025-04-19
b-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-a-L-idopyranuronosyl-, 4-(hydrogen sulfate), disodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- b-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-a-L-idopyranuronosyl-, 4-(hydrogen sulfate), disodium salt (9CI)
- b-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-a-L-idopyranuronosyl-, 4-(hydrogen su...
- methyl 2-acetamido-2-deoxy-3-O-(alpha-idopyranosyluronic acid)-4-O-sulfo-beta-galactopyranoside
- disodium (2R,3S,4S,5R,6R)-6-{[(2R,3R,4R,5R,6R)-3-(acetylamino)-6-(hydroxymethyl)-2-methoxy-5-(sulfonatooxy)tetrahydro-2H-pyran-4-yl]oxy}-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylate (non-preferred name)
- Mais-gal
- disodium;(2R,3S,4S,5R,6R)-6-[(2R,3R,4R,5R,6R)-5-acetamido-2-(hydroxymethyl)-6-methoxy-3-sulfonatooxyoxan-4-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylate
- 109914-81-0
-
- Inchi: 1S/C15H25NO15S.2Na/c1-4(18)16-6-11(10(31-32(24,25)26)5(3-17)28-14(6)27-2)29-15-9(21)7(19)8(20)12(30-15)13(22)23;;/h5-12,14-15,17,19-21H,3H2,1-2H3,(H,16,18)(H,22,23)(H,24,25,26);;/q;2*+1/p-2/t5-,6-,7+,8+,9-,10+,11-,12-,14-,15-;;/m1../s1
- InChI Key: VFJHIBOVYWZXEM-HYGAWUOQSA-L
- SMILES: S(=O)(=O)([O-])O[C@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O[C@H]1[C@@H]([C@H]([C@@H]([C@H](C(=O)[O-])O1)O)O)O)NC(C)=O)OC.[Na+].[Na+]
Computed Properties
- Exact Mass: 535.058
- Monoisotopic Mass: 535.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 753
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 262Ų
b-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-a-L-idopyranuronosyl-, 4-(hydrogen sulfate), disodium salt (9CI) Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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